Cas no 54308-61-1 (Octahydro-2H-quinolizin-3-ol)

Octahydro-2H-quinolizin-3-ol structure
Octahydro-2H-quinolizin-3-ol structure
Product Name:Octahydro-2H-quinolizin-3-ol
CAS No:54308-61-1
MF:C9H17NO
MW:155.237382650375
CID:2188470
PubChem ID:558277
Update Time:2024-02-29

Octahydro-2H-quinolizin-3-ol Chemical and Physical Properties

Names and Identifiers

    • Octahydro-2h-quinolizin-3-ol
    • 3-hydroxyquinolizidine
    • OATOEMHDYHGUKN-UHFFFAOYSA-N
    • 2H-Quinolizin-3-ol, octahydro-
    • Octahydro-2H-quinolizin-3-ol #
    • Octahydro-2H-quinolizin-3-ol
    • Inchi: 1S/C9H17NO/c11-9-5-4-8-3-1-2-6-10(8)7-9/h8-9,11H,1-7H2
    • InChI Key: OATOEMHDYHGUKN-UHFFFAOYSA-N
    • SMILES: OC1CCC2CCCCN2C1

Computed Properties

  • Exact Mass: 155.131
  • Monoisotopic Mass: 155.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5
  • XLogP3: 1
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